Cas no 320417-88-7 (4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile)

• Product Name: 4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile
• CAS No: 320417-88-7
• MDL: MFCD00139459
• CID: 4645614
• Update Time: 2025-10-25

4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-6-(ISOPROPYLAMINO)-2-(3-PYRIDINYL)-5-PYRIMIDINECARBONITRILE
• 4-(4-chlorophenyl)-6-(isopropylamino)-2-(pyridin-3-yl)pyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile, 4-(4-chlorophenyl)-6-[(1-methylethyl)amino]-2-(3-pyridinyl)-
• 4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile

• MDL： MFCD00139459

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile

Comprehensive Overview of 4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile (CAS No. 320417-88-7)

4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile, with the CAS number 320417-88-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidinecarbonitrile class, known for its versatile applications in drug discovery and material science. Its molecular structure features a chlorophenyl group, an isopropylamino moiety, and a pyridinyl ring, making it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for pyrimidine derivatives has surged due to their potential in targeting various biological pathways. Researchers are particularly interested in 4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile for its unique binding affinity and selectivity. The compound's nitrile group enhances its reactivity, enabling further functionalization for tailored applications. This adaptability aligns with current trends in precision medicine and green chemistry, where efficient synthesis and minimal environmental impact are prioritized.

The synthesis of CAS 320417-88-7 involves multi-step organic reactions, often employing catalytic cross-coupling techniques to achieve high yields. Advanced analytical methods like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity. Given the rise of AI-driven drug discovery, computational tools such as molecular docking are increasingly used to predict the compound's interactions with biological targets, accelerating its development cycle.

From an industrial perspective, 4-(4-Chlorophenyl)-6-(isopropylamino)-2-(3-pyridinyl)-5-pyrimidinecarbonitrile is explored for its role in crop protection formulations. Its structural motifs exhibit herbicidal and fungicidal properties, addressing global challenges like food security and sustainable agriculture. Regulatory compliance and safety assessments remain pivotal, with studies focusing on its biodegradability and non-toxic profiles to meet EPA and REACH standards.

In summary, 320417-88-7 represents a cutting-edge compound bridging pharmaceutical innovation and agrochemical advancements. Its interdisciplinary relevance underscores its potential to address pressing societal needs while adhering to eco-friendly principles. Future research may unlock novel applications, solidifying its position in the fine chemicals market.